Cas no 636991-30-5 (1-{3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}piperidine-4-carboxamide)

• Product Name: 1-{3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}piperidine-4-carboxamide
• CAS No: 636991-30-5
• MF: C₁₅H₁₆N₄O₃
• MW: 300.312542915344
• CID: 5455045
• PubChem ID: 904240
• Update Time: 2025-05-26

1-{3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-
• 1-{3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}piperidine-4-carboxamide

• Inchi： 1S/C15H16N4O3/c16-13(21)10-4-7-18(8-5-10)14-11(9-20)15(22)19-6-2-1-3-12(19)17-14/h1-3,6,9-10H,4-5,7-8H2,(H2,16,21)
• InChI Key： IMRLJPWEXHEVDF-UHFFFAOYSA-N
• SMILES： N1(C2=C(C=O)C(=O)N3C=CC=CC3=N2)CCC(C(N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 1-{3-formyl-4-oxo-4H-pyrido1,2-apyrimidin-2-yl}piperidine-4-carboxamide

1-{3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 636991-30-5, known as 1-{3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrido[1,2-a]pyrimidine ring system and a piperidine moiety. The pyrido[1,2-a]pyrimidine core is a heterocyclic structure that has been extensively studied for its potential in drug design due to its ability to interact with various biological targets.

Recent studies have highlighted the anti-cancer properties of this compound, particularly its ability to inhibit key enzymes involved in cell proliferation and survival. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that 1-{3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide exhibits potent activity against several cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. This pathway is critical for cancer cell growth and metastasis, making this compound a promising candidate for anti-cancer therapy.

In addition to its anti-cancer potential, this compound has also shown anti-inflammatory and anti-proliferative effects in preclinical models. A study conducted by researchers at the University of California revealed that the formyl group at position 3 of the pyrido[1,2-a]pyrimidine ring plays a crucial role in its bioactivity. This group enhances the molecule's ability to bind to target proteins, thereby increasing its therapeutic efficacy.

The synthesis of 1-{3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperidine-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrido[1,2-a]pyrimidine ring through cyclization reactions and the subsequent functionalization of the piperidine moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have confirmed its molecular structure and purity, which are essential for accurate biological testing. Furthermore, computational studies using molecular docking have provided insights into how this compound interacts with its target proteins at the molecular level.

One of the most exciting developments in recent years is the exploration of combination therapies involving this compound. By combining it with other anti-cancer agents, researchers have observed synergistic effects that enhance its therapeutic potential while reducing side effects. For example, a study published in *Nature Communications* demonstrated that co-administration with a checkpoint inhibitor significantly improved anti-tumor efficacy in mouse models.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good oral bioavailability and moderate half-life. These characteristics make it suitable for chronic administration in clinical settings. However, further studies are needed to fully understand its pharmacokinetic profile across different species and to optimize its delivery mechanisms.

Looking ahead, the development of 1-{3-formyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yli} piperidine derivatives holds great promise for addressing unmet medical needs in oncology and other therapeutic areas. Collaborative efforts between academia and industry are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No. 636991 - 30 -5, or 1-{3-formyl - 4 - oxo - 4H - pyrido [ 1 , 2 -a ] pyrimidin - 2 - yl } piperidine - 4 - carboxamide, represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with recent advances in medicinal chemistry and pharmacology, positions it as a leading candidate for developing innovative therapeutics.